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Abstract

Laurylamine thiocyanate, systematically known as n-dodecylammonium thiocyanate, is an
amine salt with potential applications in various scientific fields, including materials science and
drug development.[1][2][3][4][5][6] This technical guide provides a comprehensive overview of
the known and predicted physical properties of laurylamine thiocyanate. Due to the limited
availability of specific experimental data in public literature, this document emphasizes the
general characteristics of amine salts and furnishes detailed experimental protocols for
researchers to determine the precise physical properties of their samples. This guide is
intended to be a foundational resource for scientists and professionals working with this
compound.

Chemical Identity and General Properties

Laurylamine thiocyanate is the salt formed from the reaction of laurylamine (dodecylamine), a
primary amine, with thiocyanic acid. As an amine salt, it is expected to exhibit properties distinct
from its parent amine, notably increased water solubility and thermal stability.

Table 1: Chemical Identification of Laurylamine Thiocyanate
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Identifier Value

Systematic Name n-Dodecylammonium thiocyanate
Common Name Laurylamine thiocyanate

CAS Number 22031-31-8[7][8][9][10][11][12][13][14][15]
Molecular Formula C13H28N2S[7][8][9][10]

Molecular Weight 244.44 g/mol [7][8][9][10]

Appearance White solid[16]

General Properties of Amine Salts:

Amine salts are the result of the neutralization reaction between an amine and an acid. This
process protonates the nitrogen atom of the amine, forming an ammonium cation, which then
forms an ionic bond with the acid's anion. This structural change generally leads to:

» Increased Water Solubility: The ionic nature of amine salts enhances their solubility in polar
solvents like water, compared to the often-limited solubility of their corresponding free
amines.

» Higher Melting Points: The strong ionic forces in the crystal lattice of amine salts typically
result in higher melting points compared to the non-ionic parent amines.

e Increased Thermal Stability: Amine salts are generally more thermally stable than the free
amines.

e Reduced Odor: The characteristic "amine" odor is often diminished or absent in the salt form.

Predicted and Known Physical Properties

While specific, experimentally determined quantitative data for laurylamine thiocyanate is not
widely available in the literature, some properties can be inferred from supplier data and the
general characteristics of similar compounds.

Table 2: Summary of Physical Property Data for Laurylamine Thiocyanate
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Physical Property

Value

Remarks

Appearance

White solid[16]

As reported in a safety data

sheet.

Melting Point

Not available

A safety data sheet indicates "-
" for the melting point
determined by DSC.[16] As an
amine salt, it is expected to
have a distinct melting point,
likely higher than that of
laurylamine (28-30 °C).

Boiling Point

Not available

Amine salts typically
decompose at high
temperatures rather than

boiling.

Density

Not available

Expected to be higher than
that of laurylamine (approx. 0.8

g/cms).

Solubility

Expected to be soluble in polar

solvents.

The long alkyl chain may
impart some solubility in non-
polar organic solvents. A study
mentions its solubility in
toluene.[1][2][3]

Experimental Protocols for Physical Property

Determination

For researchers requiring precise physical data, the following experimental protocols are

recommended.

Determination of Melting Point

The melting point is a critical indicator of purity. A sharp melting range (typically 0.5-1°C) is

characteristic of a pure compound.
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Methodology: Capillary Melting Point Determination
e Sample Preparation:
o Ensure the laurylamine thiocyanate sample is dry and finely powdered.

o Pack the powdered sample into a capillary tube to a height of 2-3 mm. This is achieved by
tapping the open end of the capillary tube into the sample and then tapping the sealed end
on a hard surface to compact the powder.

e Apparatus:

o Utilize a calibrated melting point apparatus (e.g., Mel-Temp or similar).
e Procedure:

o Place the packed capillary tube into the heating block of the apparatus.

o Heat the sample rapidly to a temperature approximately 15-20°C below the expected
melting point.

o Decrease the heating rate to 1-2°C per minute to ensure accurate determination.
o Record the temperature at which the first drop of liquid appears (the onset of melting).
o Record the temperature at which the entire sample has melted (completion of melting).

o The recorded range is the melting point of the sample.

Determination of Solubility

Solubility is a key parameter for formulation and application development.
Methodology: Qualitative and Semi-Quantitative Solubility Assessment
e Solvent Selection:

o Choose a range of solvents with varying polarities (e.g., water, ethanol, methanol,
acetone, toluene, hexane).
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e Qualitative Assessment:

o

To a test tube, add approximately 1 mL of the selected solvent.

[¢]

Add a small, measured amount of laurylamine thiocyanate (e.g., 10 mg).

[¢]

Vortex or shake the tube vigorously for 1-2 minutes.

[e]

Visually observe if the solid dissolves completely. Record as "soluble,” "sparingly soluble,”
or "insoluble.”

o Semi-Quantitative Assessment (Saturated Solution Method):

o Prepare a saturated solution of laurylamine thiocyanate in a chosen solvent at a specific
temperature (e.g., 25°C) by adding an excess of the compound to the solvent and stirring
for an extended period (e.g., 24 hours) to ensure equilibrium.

o Carefully separate the saturated solution from the undissolved solid (e.g., by filtration or
centrifugation).

o Take a known volume of the clear saturated solution and evaporate the solvent completely
under controlled conditions (e.g., in a vacuum oven).

o Weigh the remaining solid residue.
o Calculate the solubility in terms of g/L or mg/mL.

Logical Relationships and Experimental Workflow

The following diagram illustrates the logical connection between the chemical nature of
laurylamine thiocyanate, its expected physical properties, and the experimental methods used
for their determination.
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Laurylamine Thiocyanate: Properties and Characterization Workflow
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Caption: Workflow for predicting and experimentally determining the physical properties of
laurylamine thiocyanate.

Conclusion

Laurylamine thiocyanate is an amine salt for which detailed public data on physical properties
is limited. However, based on the general principles of amine salt chemistry, it is predicted to be
a white, crystalline solid with a higher melting point and greater aqueous solubility than its
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parent amine. This guide provides the necessary theoretical background and detailed
experimental protocols for researchers to accurately characterize the physical properties of
laurylamine thiocyanate in a laboratory setting. The provided workflow and diagrams serve as a
practical roadmap for the systematic investigation of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Laurylamine Thiocyanate: A Comprehensive Technical
Guide to its Physical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1619620#physical-properties-of-laurylamine-
thiocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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